Cas no 1261922-05-7 (3-(2,5-Dimethylphenyl)-2-methylbenzoic acid)
1261922-05-7 structure
Product Name:3-(2,5-Dimethylphenyl)-2-methylbenzoic acid
CAS No:1261922-05-7
MF:C16H16O2
MW:240.297044754028
MDL:MFCD18319288
CID:1037875
PubChem ID:53225218
Update Time:2025-04-20
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,5-dimethylphenyl)-2-methylbenzoic acid
- 2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylicacid
- 2,2',5'-Trimethyl[1,1'-biphenyl]-3-carboxylic acid
- BS-20201
- DTXSID70688950
- CS-0209443
- 1261922-05-7
- MFCD18319288
- AKOS014880481
- [1,1'-Biphenyl]-3-carboxylic acid, 2,2',5'-trimethyl-
- 3-(2,5-Dimethylphenyl)-2-methylbenzoic acid
-
- MDL: MFCD18319288
- Inchi: 1S/C16H16O2/c1-10-7-8-11(2)15(9-10)13-5-4-6-14(12(13)3)16(17)18/h4-9H,1-3H3,(H,17,18)
- InChI Key: AMAQFQINEAJOEJ-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1C)C1C=C(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 240.115029749g/mol
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112833-5g |
2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylic acid |
1261922-05-7 | 95% | 5g |
813.20 USD | 2021-06-17 | |
| abcr | AB326286-1 g |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid, 95%; . |
1261922-05-7 | 95% | 1g |
€382.00 | 2023-04-26 | |
| TRC | D480128-100mg |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid |
1261922-05-7 | 100mg |
$133.00 | 2023-05-18 | ||
| TRC | D480128-250mg |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid |
1261922-05-7 | 250mg |
$259.00 | 2023-05-18 | ||
| TRC | D480128-500mg |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid |
1261922-05-7 | 500mg |
$391.00 | 2023-05-18 | ||
| TRC | D480128-1g |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid |
1261922-05-7 | 1g |
$552.00 | 2023-05-18 | ||
| 1PlusChem | 1P000SMG-5g |
[1,1'-Biphenyl]-3-carboxylic acid, 2,2',5'-trimethyl- |
1261922-05-7 | 96% | 5g |
$933.00 | 2025-02-18 | |
| 1PlusChem | 1P000SMG-1g |
[1,1'-Biphenyl]-3-carboxylic acid, 2,2',5'-trimethyl- |
1261922-05-7 | 96% | 1g |
$239.00 | 2025-02-18 | |
| abcr | AB326286-1g |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid, 95%; . |
1261922-05-7 | 95% | 1g |
€382.00 | 2024-06-08 | |
| A2B Chem LLC | AA36296-1g |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid |
1261922-05-7 | 96% | 1g |
$228.00 | 2024-04-20 |
3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
1261922-05-7 (3-(2,5-Dimethylphenyl)-2-methylbenzoic acid) Related Products
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